Cas no 1012262-89-3 (N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 1012262-89-3
• MF: C₁₅H₂₀N₂OS
• MW: 276.397102355957
• CID: 5806003
• PubChem ID: 24355526
• Update Time: 2025-08-05

N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide
• AKOS000863504
• N-(2-Cyano-3-methylbutan-2-yl)-2-(p-tolylthio)acetamide
• 1012262-89-3
• N-(1-cyano-1,2-dimethylpropyl)-2-[(4-methylphenyl)sulfanyl]acetamide
• EN300-26683559
• AKOS017004970
• starbld0001709
• Z18769699

• Inchi： 1S/C15H20N2OS/c1-11(2)15(4,10-16)17-14(18)9-19-13-7-5-12(3)6-8-13/h5-8,11H,9H2,1-4H3,(H,17,18)
• InChI Key： WPDFODQNUZRSFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 276.12963444g/mol
• Monoisotopic Mass: 276.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 1012262-89-3)

N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide, a compound with the CAS number 1012262-89-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in academic and industrial settings.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide is characterized by its unique combination of functional groups, including a cyano group, dimethylpropyl chain, and phenylsulfanyl moiety. These features contribute to its complex reactivity and potential applications in drug design. The presence of the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, there has been a growing interest in the development of novel sulfanylacetamide derivatives due to their demonstrated efficacy in various therapeutic contexts. The compound N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide has been investigated for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders. Preliminary studies suggest that this molecule may interact with specific enzymes and receptors, thereby influencing cellular signaling processes.

One of the most compelling aspects of this compound is its structural versatility, which allows for further chemical modifications to optimize its pharmacological properties. Researchers have explored various synthetic strategies to derive analogs of N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide with enhanced bioavailability and target specificity. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The sulfanyl group in the molecular structure plays a crucial role in determining the compound's interaction with biological systems. Sulfanyl-containing compounds are known for their ability to engage with thiols and other nucleophilic centers in proteins and enzymes, which can lead to significant therapeutic effects. The specific positioning of the sulfanyl group in N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide enhances its potential as a modulator of redox-sensitive signaling pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects at the molecular level. These computational approaches have been complemented by experimental validations, reinforcing the reliability of the findings.

The dimethylpropyl chain in the molecule contributes to its lipophilicity, which is an important factor in drug absorption and distribution. By balancing polar and non-polar interactions, this structural feature enhances the compound's ability to cross biological membranes, improving its overall pharmacokinetic profile. Such properties make N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide an attractive candidate for further development as a therapeutic agent.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 1012262-89-3) represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.